Cas no 41022-54-2 (2,4-Dichlorophenyl butyrate)

• Product Name: 2,4-Dichlorophenyl butyrate
• CAS No: 41022-54-2
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• MDL: MFCD01566538
• CID: 89455
• PubChem ID: 234291
• Update Time: 2025-06-12

2,4-Dichlorophenyl butyrate Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorophenyl butyrate
• ETHYL 2,4-DICHLOROPHENYL ACETATE
• 2,4-dichlorophenylacetate d'ethyle
• BUTTPARK 3711-71
• Ethyl 2,4-dichlorophenylacetate
• MFCD01566538
• (2,4-Dichlorophenyl)acetic acid ethyl ester
• CS-0199422
• NSC33951
• GQKNWRRUKBQMFY-UHFFFAOYSA-N
• ethyl (2,4-dichlorophenyl)acetate
• FT-0698395
• ethyl2-(2,4-dichlorophenyl)acetate
• AS-11981
• ETHYL 2,4-DICHLOROPHENY LACETATE
• ethyl 2-(2,4-dichlorophenyl)acetate
• D93426
• ethyl 2,4-dichloro-benzeneacetate
• DTXSID70961391
• NSC-33951
• AKOS005254596
• SCHEMBL707398
• 41022-54-2

• MDL： MFCD01566538
• Inchi： 1S/C10H10Cl2O2/c1-2-14-10(13)5-7-3-4-8(11)6-9(7)12/h3-4,6H,2,5H2,1H3
• InChI Key： GQKNWRRUKBQMFY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(=O)OCC)Cl

Computed Properties

• Exact Mass: 232.00600
• Monoisotopic Mass: 232.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.276
• Boiling Point: 88/0.05mm
• Flash Point: 115.3 °C
• Refractive Index: 1.532
• PSA: 26.30000
• LogP: 3.09900

2,4-Dichlorophenyl butyrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Additional information on 2,4-Dichlorophenyl butyrate

Comprehensive Analysis of 2,4-Dichlorophenyl Butyrate (CAS No. 41022-54-2): Properties, Applications, and Industry Insights

2,4-Dichlorophenyl butyrate (CAS No. 41022-54-2) is an organic ester compound with significant relevance in industrial and research applications. This chlorinated phenyl derivative is characterized by its molecular formula C₁₀H₁₀Cl₂O₂ and a molecular weight of 233.09 g/mol. The compound's unique ester linkage and dichlorophenyl group contribute to its chemical stability and functional versatility, making it a subject of interest in fields such as agrochemical intermediates, material science, and specialty chemicals.

Recent trends in sustainable chemistry have spurred renewed interest in optimizing the synthesis of 2,4-dichlorophenyl butyrate derivatives. Researchers are exploring green synthesis methods to reduce energy consumption and waste generation during production. The compound's role as a potential bioactive precursor has also gained attention, with studies investigating its applicability in controlled-release formulations and polymer modification technologies.

From a physicochemical perspective, 2,4-dichlorophenyl butyrate typically presents as a colorless to pale yellow liquid with a characteristic ester odor. Its hydrophobic nature (logP ≈ 3.8) and moderate volatility make it suitable for specific formulation applications. The compound demonstrates stability under normal storage conditions but may undergo hydrolysis under strongly acidic or alkaline environments—a property that can be strategically utilized in targeted delivery systems.

The industrial applications of CAS 41022-54-2 extend to multiple sectors. In crop protection formulations, it serves as an intermediate for synthesizing advanced plant growth regulators. The material science industry values this compound for its ability to modify polymer properties, particularly in enhancing UV resistance and improving material durability. Recent patent literature reveals innovative uses in specialty coatings and adhesive formulations, where its chlorinated aromatic structure contributes to improved performance characteristics.

Quality control standards for 2,4-dichlorophenyl butanoate (alternative nomenclature) typically require ≥98% purity, with strict limits on residual solvents and chlorinated byproducts. Advanced analytical techniques such as HPLC-UV and GC-MS are employed for precise quantification. The compound's spectral properties, including distinctive IR absorption bands at 1740 cm^-1 (C=O stretch) and 1260 cm^-1 (C-O-C stretch), serve as important identification markers.

Environmental considerations for dichlorophenyl ester compounds have evolved with increasing regulatory focus on green chemistry principles. While 41022-54-2 demonstrates moderate biodegradability, industry best practices emphasize closed-system processing and waste minimization strategies. Recent lifecycle assessment studies have guided the development of more eco-friendly production protocols for this chemical class.

Market analysis indicates steady demand for 2,4-dichlorophenyl butyrate, particularly in regions with strong specialty chemicals manufacturing sectors. The compound's supply chain dynamics reflect the broader trends in chlorinated intermediates availability, with pricing influenced by raw material costs and production capacity fluctuations. Technological advancements in catalytic esterification processes continue to shape the economic landscape for this product.

Emerging research directions explore the compound's potential in advanced material synthesis, including its use as a building block for liquid crystal materials and functionalized polymers. The scientific community continues to investigate structure-activity relationships of chlorinated phenyl esters, with particular interest in their intermolecular interactions and phase behavior characteristics. These studies contribute valuable data for computational chemistry models and materials design algorithms.

For researchers and industrial users seeking high-purity 2,4-dichlorophenyl butyrate, proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are essential to maintain product integrity. Technical datasheets should be consulted for specific compatibility information regarding container materials and long-term stability considerations. The compound's shelf life can be significantly extended through proper oxygen exclusion and moisture control measures.

The future outlook for CAS 41022-54-2 reflects broader trends in specialty chemicals innovation. As industries prioritize sustainable solutions and performance materials, the unique properties of this chlorinated ester compound position it for continued relevance. Ongoing research into alternative synthesis routes and value-added derivatives promises to expand its applications while addressing evolving environmental standards and regulatory requirements.